Cas no 80948-77-2 (2,6-Dibromo-3,4-dimethylaniline)

• Product Name: 2,6-Dibromo-3,4-dimethylaniline
• CAS No: 80948-77-2
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 2844733
• PubChem ID: 14043929
• Update Time: 2025-11-02

2,6-Dibromo-3,4-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• FS-4170
• SCHEMBL11067091
• 80948-77-2
• 2,6-Dibromo-3,4-dimethylaniline
• AKOS026672253
• MFCD08062433
• DTXSID70554909

• MDL： MFCD08062433
• Inchi： 1S/C8H9Br2N/c1-4-3-6(9)8(11)7(10)5(4)2/h3H,11H2,1-2H3
• InChI Key： OQIZUVQSQMHQDY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C)=C1C)Br)N

Computed Properties

• Exact Mass: 278.90813Da
• Monoisotopic Mass: 276.91017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 60-63°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2,6-Dibromo-3,4-dimethylaniline

Comprehensive Overview of 2,6-Dibromo-3,4-dimethylaniline (CAS No. 80948-77-2): Properties, Applications, and Industry Insights

2,6-Dibromo-3,4-dimethylaniline (CAS No. 80948-77-2) is a halogenated aromatic amine with significant relevance in specialty chemical synthesis. This compound, characterized by its bromine-substituted dimethylaniline structure, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular formula, C₈H₉Br₂N, and precise chemical structure make it a subject of interest for researchers exploring heterocyclic compound derivatives and functionalized anilines.

In recent years, the demand for halogenated organic compounds like 2,6-Dibromo-3,4-dimethylaniline has surged due to their role in developing high-performance polymers and electronic materials. A trending topic in 2024 is the integration of such intermediates into organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with global sustainability goals. Users frequently search for "synthesis methods for brominated anilines" or "applications of dimethylaniline derivatives," reflecting industry curiosity.

The physicochemical properties of CAS No. 80948-77-2 include a melting point range of 110–115°C and moderate solubility in polar solvents like ethanol and acetone. These traits facilitate its use in catalytic reactions and multistep organic synthesis. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a critical factor for pharmaceutical-grade intermediates.

From an industrial perspective, 2,6-Dibromo-3,4-dimethylaniline is pivotal in synthesizing azo dyes and liquid crystal materials. Its electron-withdrawing bromine groups enhance thermal stability, making it valuable for heat-resistant coatings. Discussions on platforms like ResearchGate often highlight its potential in covalent organic frameworks (COFs), a hot topic in nanotechnology.

Environmental and regulatory considerations are equally important. While not classified as hazardous under major guidelines, proper handling protocols for brominated compounds are emphasized. Searches for "green chemistry alternatives to halogenated intermediates" indicate shifting industry priorities toward eco-friendly synthesis routes.

In conclusion, 2,6-Dibromo-3,4-dimethylaniline (CAS No. 80948-77-2) exemplifies the intersection of traditional chemistry and modern innovation. Its applications span from drug discovery to renewable energy technologies, addressing contemporary challenges like material efficiency and sustainable production. Ongoing research continues to uncover novel uses, solidifying its status as a cornerstone in advanced chemical manufacturing.